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Compound of Interest

Compound Name: 11h-Benz[bc]aceanthrylene

CAS No.: 202-94-8

Cat. No.: B126747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 11H-Benz[bc]aceanthrylene, a

methylene-bridged polycyclic aromatic hydrocarbon (PAH). Synthesizing chemical data,

synthesis methodologies, and toxicological assessments, this document serves as a critical

resource for professionals in chemical research and drug development. We will delve into the

unique structural characteristics of this compound, differentiate it from its isomers, and explore

the limited, yet informative, body of research surrounding its properties and potential

applications.

Chemical Identity and Physicochemical Properties
11H-Benz[bc]aceanthrylene is a pentacyclic aromatic hydrocarbon with a methylene bridge.

Its chemical structure and properties are summarized below.

Chemical Structure
Figure 1. 2D Chemical Structure of 11H-Benz[bc]aceanthrylene.
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Property Value Source

Molecular Formula C₁₉H₁₂ [1]

Molecular Weight 240.3 g/mol [2]

IUPAC Name

pentacyclo[14.2.1.0²,⁷.0⁹,¹⁸.0¹²,

¹⁷]nonadeca-

1(18),2,4,6,8,10,12(17),13,15-

nonaene

[2]

CAS Number 202-94-8 [1]

Synonyms

1,12-

Methylenebenz(a)anthracene,

1',9-Methylene-1,2-

benzanthracene

[2][3]

Isomeric Differentiation: A Note on Scientific
Precision
It is imperative to distinguish 11H-Benz[bc]aceanthrylene from its isomers, particularly

Benz[j]aceanthrylene (CAS: 202-33-5) and Benz(e)aceanthrylene (CAS: 199-54-2). These

related compounds, while structurally similar, exhibit significantly different biological activities.

Benz[j]aceanthrylene (C₂₀H₁₂): This compound is a known mutagen and carcinogen,

classified by the International Agency for Research on Cancer (IARC) as Group 2B,

"Possibly carcinogenic to humans".[4] It has been detected in urban air pollution and is

recognized for its potent genotoxic effects.[5]

Benz(e)aceanthrylene (C₂₀H₁₂): Another isomer that has been the subject of toxicological

studies.[6]

The presence of the methylene bridge and the differing ring fusion in 11H-
Benz[bc]aceanthrylene (C₁₉H₁₂) results in a distinct chemical entity with a different

toxicological profile.
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A key synthetic route to 11H-Benz[bc]aceanthrylene was reported by Gimisis, Kampf, and

Koreeda in 1993 in The Journal of Organic Chemistry.[7] The methodology employs an efficient

double Friedel-Crafts cyclization. While the full detailed protocol from the original publication is

recommended for precise replication, the following represents a descriptive workflow based on

the reported approach.

Synthetic Workflow Overview
The synthesis involves a multi-step process culminating in the formation of the methylene-

bridged pentacyclic system. The general workflow can be visualized as follows:
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Step 1: Precursor Synthesis Step 2: Formation of Key Intermediate Step 3: Double Friedel-Crafts Cyclization Step 4: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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